Cas no 1806635-25-5 (1-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1806635-25-5
• MF: C₁₀H₇BrF₃IOS
• MW: 439.030663728714
• CID: 4976390
• Update Time: 2025-10-17

1-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C10H7BrF3IOS/c1-5(16)9(11)7-3-2-6(4-8(7)15)17-10(12,13)14/h2-4,9H,1H3
• InChI Key： AYHXGDLWODPENM-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(C(C)=O)Br)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 4.8
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one

Introduction to 1-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1806635-25-5)

1-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806635-25-5, represents a unique structural motif that combines bromine, iodine, and a trifluoromethylthio substituent on a phenyl ring, linked to a propanone backbone. Such structural features make it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.

The trifluoromethylthio group is a key feature in this compound, contributing to its electronic properties and influencing its reactivity in synthetic pathways. The presence of both bromine and iodine atoms provides multiple handles for further functionalization, enabling chemists to explore diverse chemical transformations. These attributes have positioned this compound as a promising building block in the construction of complex molecules with potential pharmacological applications.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The structural framework of 1-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one aligns well with the design principles of such inhibitors. For instance, the phenyl ring can serve as a scaffold for interactions with biological targets, while the halogen atoms facilitate cross-coupling reactions that are widely used in drug synthesis. The trifluoromethylthio moiety, known for its ability to enhance metabolic stability and binding affinity, further underscores the compound’s potential utility.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. These compounds often exhibit enhanced bioavailability and improved pharmacokinetic profiles compared to their non-halogenated counterparts. The combination of bromine, iodine, and trifluoromethylthio groups in 1-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one makes it an attractive candidate for further exploration in this context. Researchers have been investigating its role in synthesizing kinase inhibitors, which are critical for treating cancers and inflammatory diseases.

The synthesis of 1-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one involves multi-step organic transformations, including halogenation and functional group interconversions. The process typically begins with the preparation of a brominated intermediate followed by iodination at the desired position on the phenyl ring. The introduction of the trifluoromethylthio group is achieved through nucleophilic substitution or metal-catalyzed coupling reactions. These synthetic strategies highlight the compound’s versatility as a synthetic intermediate.

One of the most compelling aspects of this compound is its potential application in fragment-based drug discovery. By leveraging its structural features, researchers can generate libraries of derivatives that can be screened for biological activity. This approach has been successful in identifying novel lead compounds for various therapeutic indications. The presence of multiple reactive sites allows for rapid diversification, enabling the exploration of diverse chemical space.

The pharmacological profile of derivatives derived from 1-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one has been a subject of extensive investigation. Initial studies have shown that certain analogs exhibit inhibitory activity against specific enzymes and receptors involved in disease pathways. For example, modifications at the trifluoromethylthio position have been found to modulate binding affinity and selectivity. Such findings underscore the importance of structure-activity relationships (SAR) in optimizing lead compounds.

Advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling techniques have been employed to predict binding modes and interactions with biological targets. These predictions guide experimental efforts by providing insights into how structural modifications may influence biological activity. The integration of computational methods with traditional synthetic approaches has accelerated the discovery process significantly.

The future prospects for 1-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one are promising, with ongoing research aimed at expanding its applications in drug development. Efforts are underway to develop more efficient synthetic routes and to explore novel derivatives with enhanced pharmacological properties. Collaborative efforts between academia and industry are expected to drive innovation and bring new therapeutic agents to market.

In conclusion,1-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1806635-25-5) is a versatile intermediate with significant potential in pharmaceutical chemistry. Its unique structural features make it an invaluable tool for synthesizing biologically active molecules, particularly those targeting critical disease pathways. As research continues to uncover new applications for this compound,its importance is likely to grow further, contributing to advancements in drug discovery and development.